1-(3,5-Dichloro-2,4-difluorophenyl)-2,2,2-trifluoroethanone

• Molecular Formula: C8HCl2F5O
• Molecular Weight: 278.99 g/mol
• IUPAC Name: 1-(3,5-dichloro-2,4-difluorophenyl)-2,2,2-trifluoroethanone
• InChI: InChI=1S/C8HCl2F5O/c9-3-1-2(7(16)8(13,14)15)5(11)4(10)6(3)12/h1H
• InChI Key: VBPXOSIRRIMQID-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1Cl)F)Cl)F)C(=O)C(F)(F)F

Description

1-(3,5-Dichloro-2,4-difluorophenyl)-2,2,2-trifluoroethanone is a useful research compound. Its molecular formula is C8HCl2F5O and its molecular weight is 278.99 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,3-Dichloro-2,4-difluoro-5-iodobenzene (4.0 g) was dissolved in tetrahydrofuran and cooled to −10 degree. A 2.0 M solution of isopropylmagnesium chloride in tetrahydrofuran (10 ml) was added dropwise via a dropping funnel. The reaction mixture was stirred for 1 hour at same temperature. A solution of ethyl trifluoroacetate (2.76 g) in tetrahydrofuran (6 ml) was added dropwise and the reaction mixture was allowed to warm to ambient temperature. The reaction mixture was diluted with t-butyl methyl ether and washed with 1 N NaOH and then brine. The combined extracts were dried over magnesium sulfate. After filtered off, the filtrate was concentrated in vacuo to give crude product which was purified with Kugel-Rohr to give 1-(3,5-dichloro-2,4-difluorophenyl)-2,2,2-trifluoroethanone (2.5 g).